Cas no 785815-30-7 (1H-Indole, 3-butyl-2-(4-methylphenyl)-)
785815-30-7 structure
Product Name:1H-Indole, 3-butyl-2-(4-methylphenyl)-
CAS No:785815-30-7
MF:C19H21N
MW:263.37674498558
CID:530464
PubChem ID:12129742
Update Time:2025-04-19
1H-Indole, 3-butyl-2-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 3-butyl-2-(4-methylphenyl)-
- 3-butyl-2-(4-methylphenyl)-1H-indole
- 785815-30-7
- DTXSID50478159
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- Inchi: 1S/C19H21N/c1-3-4-7-17-16-8-5-6-9-18(16)20-19(17)15-12-10-14(2)11-13-15/h5-6,8-13,20H,3-4,7H2,1-2H3
- InChI Key: RLQPFWOKKJQHGQ-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(=C1C1C=CC(C)=CC=1)CCCC
Computed Properties
- Exact Mass: 263.167399674g/mol
- Monoisotopic Mass: 263.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 15.8Ų
1H-Indole, 3-butyl-2-(4-methylphenyl)- Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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